Cas no 1052540-65-4 (1,2,3,4-tetrahydroisoquinoline-2-carboximidamide hydroiodide)

• Product Name: 1,2,3,4-tetrahydroisoquinoline-2-carboximidamide hydroiodide
• CAS No: 1052540-65-4
• MF: C₁₀H₁₄IN₃
• MW: 303.142734050751
• MDL: MFCD07681953
• CID: 3110551
• PubChem ID: 16261658
• Update Time: 2025-05-21

1,2,3,4-tetrahydroisoquinoline-2-carboximidamide hydroiodide Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydroisoquinoline-2-carboximidamide hydroiodide
• 3,4-Dihydro-1H-isoquinoline-2-carboxamidine hydriodide
• DEBRISOQUIN HYDROIODIDE
• MFCD07681953
• CS-0258218
• AKOS008030907
• 3,4-dihydroisoquinoline-2(1H)-carboximidamide hydroiodide
• 3,4-dihydro-1H-isoquinoline-2-carboximidamide;hydroiodide
• Debrisoquin HI
• TS-09054
• Z118438370
• Debrisoquin hydriodide
• HY-W195509
• 1052540-65-4
• EN300-69426
• Debrisoquin (hydroiodide)
• 961-126-8

• MDL： MFCD07681953
• Inchi： 1S/C10H13N3.HI/c11-10(12)13-6-5-8-3-1-2-4-9(8)7-13;/h1-4H,5-7H2,(H3,11,12);1H
• InChI Key： FSDNBVFWOCFLIE-UHFFFAOYSA-N
• SMILES： I.N1(C(=N)N)CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 303.02325g/mol
• Monoisotopic Mass: 303.02325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1,2,3,4-tetrahydroisoquinoline-2-carboximidamide hydroiodide

1,2,3,4-Tetrahydroisoquinoline-2-carboximidamide Hydroiodide (CAS No. 1052540-65-4): A Comprehensive Overview

1,2,3,4-Tetrahydroisoquinoline-2-carboximidamide hydroiodide (CAS No. 1052540-65-4) is a compound of significant interest in the fields of medicinal chemistry and pharmacology. This molecule, characterized by its unique structural features and potential biological activities, has garnered attention for its role in various research applications and therapeutic developments.

The 1,2,3,4-tetrahydroisoquinoline core is a well-known scaffold in the design of bioactive molecules. It is a nitrogen-containing heterocycle that exhibits a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The carboximidamide functional group further enhances the molecule's reactivity and binding affinity to specific biological targets. The hydroiodide salt form ensures solubility and stability, making it suitable for various experimental conditions.

Recent studies have highlighted the potential of 1,2,3,4-tetrahydroisoquinoline-2-carboximidamide hydroiodide in modulating key signaling pathways involved in neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the aggregation of α-synuclein, a protein implicated in Parkinson's disease. This inhibition could potentially slow down the progression of the disease by reducing the formation of toxic protein aggregates.

In addition to its neuroprotective effects, 1,2,3,4-tetrahydroisoquinoline-2-carboximidamide hydroiodide has shown promise in anti-inflammatory applications. Research conducted at the University of California revealed that this compound can downregulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may be a valuable candidate for treating inflammatory conditions like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of 1,2,3,4-tetrahydroisoquinoline-2-carboximidamide hydroiodide have also been extensively studied. A study published in Pharmaceutical Research reported that this compound exhibits good oral bioavailability and a favorable half-life in animal models. These characteristics make it an attractive candidate for further preclinical and clinical development.

Safety and toxicity profiles are crucial considerations for any potential therapeutic agent. Preliminary toxicological studies have indicated that 1,2,3,4-tetrahydroisoquinoline-2-carboximidamide hydroiodide is well-tolerated at therapeutic doses with minimal side effects. However, more comprehensive safety assessments are necessary to ensure its long-term safety in humans.

The synthetic route to 1,2,3,4-tetrahydroisoquinoline-2-carboximidamide hydroiodide involves several well-established chemical transformations. The synthesis typically begins with the formation of the tetrahydroisoquinoline core through a Pictet-Spengler reaction followed by functionalization steps to introduce the carboximidamide group. The final step involves converting the free base to the hydroiodide salt form to enhance solubility and stability.

In conclusion, 1,2,3,4-tetrahydroisoquinoline-2-carboximidamide hydroiodide (CAS No. 1052540-65-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an important molecule for ongoing research in medicinal chemistry and drug discovery. Further studies are warranted to fully explore its therapeutic potential and optimize its use in clinical settings.